4-(3-Ethoxyphenoxy)-3-(trifluoromethyl)aniline

• IUPAC Name: 4-(3-ethoxyphenoxy)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H14F3NO2/c1-2-20-11-4-3-5-12(9-11)21-14-7-6-10(19)8-13(14)15(16,17)18/h3-9H,2,19H2,1H3
• InChI Key: DFNSQSIHPFJPQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OC2=C(C=C(C=C2)N)C(F)(F)F
• Molecular Formula: C15H14F3NO2
• Molecular Weight: 297.27 g/mol

Description

4-(3-Ethoxyphenoxy)-3-(trifluoromethyl)aniline, commonly referred to as EFMA, is an organic compound with a wide range of applications in both research and industrial settings. EFMA is a colorless liquid at room temperature, with a melting point of -44 °C and a boiling point of 177 °C. It has a molecular weight of 222.24 g/mol and a molecular formula of C9H10F3NO. EFMA has a strong odor and is slightly soluble in water.

Scientific Research Applications

• Chemical Synthesis and Reactivity :

  • Wen Zi-qiang (2007) developed a synthesis method for 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy] aniline, showcasing high yield and environmental friendliness, potentially applicable for derivatives of 4-(3-Ethoxyphenoxy)-3-(trifluoromethyl)aniline (Wen Zi-qiang, 2007).
  • Gong & Kato (2004) described the synthesis of N-(1-Ethoxy-2,2,2-trifluoroethyl)anilines, which could inform procedures involving this compound (Y. Gong & Katsuya Kato, 2004).

• Materials Science and Liquid Crystals :

  • Miyajima et al. (1995) explored derivatives of N-(benzylidene)aniline, including those with trifluoromethyl groups, for their potential in stabilizing liquid crystalline states, which might extend to this compound (S. Miyajima, A. Nakazato, Noriko Sakoda, & Takehiko Chiba, 1995).

• Spectroscopy and Molecular Analysis :

  • Saravanan et al. (2014) conducted a comprehensive spectroscopic investigation on a compound similar to this compound, which may provide insights into the spectroscopic properties of the latter (S. Saravanan, V. Balachandran, & K. Viswanathan, 2014).

• Novel Applications in Electro-Optics :

  • Suresh et al. (2003) described the synthesis of novel polymers using benzyl ether protected 4-iodophenol with nitrophenylazo aniline for high thermal stability, which could have relevance for derivatives of this compound in electro-optics applications (S. Suresh, R. Gulotty, S. E. Bales, M. Inbasekaran, M. Chartier, C. H. Cummins, & Dennis W. Smith, 2003).